molecular formula C13H21NS B15267391 (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine

(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine

Cat. No.: B15267391
M. Wt: 223.38 g/mol
InChI Key: RRFFHXMPKRHPRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine” is a secondary amine featuring a butan-2-yl group and a substituted phenethyl moiety. The phenyl ring is functionalized with a methylsulfanyl (–SCH₃) group at the para position. The molecular formula is C₁₃H₂₁NS, with a molecular weight of 223.38 g/mol (calculated from constituent atomic masses).

Properties

Molecular Formula

C13H21NS

Molecular Weight

223.38 g/mol

IUPAC Name

N-[1-(4-methylsulfanylphenyl)ethyl]butan-2-amine

InChI

InChI=1S/C13H21NS/c1-5-10(2)14-11(3)12-6-8-13(15-4)9-7-12/h6-11,14H,5H2,1-4H3

InChI Key

RRFFHXMPKRHPRZ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)NC(C)C1=CC=C(C=C1)SC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine typically involves the reaction of butan-2-ylamine with 1-[4-(methylsulfanyl)phenyl]ethyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the synthesis process can be scaled up using standard organic synthesis techniques, ensuring proper control of reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine can undergo oxidation reactions, particularly at the sulfur atom, forming sulfoxides or sulfones.

    Reduction: The compound can be reduced to remove the methylsulfanyl group, resulting in the formation of a simpler amine derivative.

    Substitution: The amine group can participate in substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

    Oxidation: Sulfoxides and sulfones.

    Reduction: Simpler amine derivatives.

    Substitution: Various substituted amine derivatives depending on the reagents used.

Scientific Research Applications

(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the methylsulfanyl group can influence its binding affinity and specificity towards these targets. The exact pathways and molecular targets are still under investigation, but it is believed that the compound can modulate various biochemical processes through its interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenethyl Group

a. {1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine (CAS: 1019550-66-3)
  • Molecular Formula : C₁₂H₁₉NS
  • Molecular Weight : 209.35 g/mol
  • Key Difference : The alkyl group attached to the amine is propan-2-yl (isopropyl) instead of butan-2-yl (sec-butyl).
  • Three suppliers are listed, indicating commercial availability .
b. [2-(4-Methoxy-phenyl)-ethyl]-(4-methylsulfanyl-benzyl)-amine (CAS: 331970-71-9)
  • Molecular Formula: C₁₇H₂₁NOS
  • Molecular Weight : 287.42 g/mol
  • Key Difference : Incorporates a methoxy (–OCH₃) group on one phenyl ring and a benzylamine group.
  • Impact : The methoxy group is electron-donating, contrasting with the electron-rich but polarizable methylsulfanyl group. This difference may affect electronic distribution and hydrogen-bonding capacity .
c. butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine
  • Molecular Formula : C₁₂H₁₆F₃NS
  • Molecular Weight : 263.32 g/mol
  • Key Difference : The methylsulfanyl group is replaced with a trifluoromethylsulfanyl (–SCF₃) group.
  • Impact : The –SCF₃ group is strongly electron-withdrawing and lipophilic, enhancing metabolic stability and altering pharmacokinetic properties compared to the target compound .

Functional Group Variations

a. 2-(4-(Methylsulfonyl)phenyl)ethan-1-amine (CAS: 153402-45-0)
  • Molecular Formula: C₉H₁₃NO₂S
  • Molecular Weight : 199.27 g/mol
  • Key Difference : The sulfur atom is oxidized to a sulfonyl (–SO₂–) group.
  • Impact : Increased polarity and hydrogen-bonding capacity due to the sulfonyl group, leading to higher boiling point (predicted: 377.1±34.0 °C ) and density (1.188 g/cm³ ) compared to the methylsulfanyl analog. The pKa (9.34±0.10 ) suggests moderate basicity .
b. (2E)-but-2-en-1-yl[4-(methylsulfanyl)butyl]amine
  • Molecular Formula : C₉H₁₉NS
  • Molecular Weight : 173.32 g/mol
  • Key Difference : Contains an unsaturated butenyl chain instead of a saturated butan-2-yl group.

Heterocyclic Analogs

N-{1-[4-(Methylsulfanyl)phenyl]ethyl}-1H-indol-5-amine
  • Molecular Formula : C₁₇H₁₈N₂S
  • Molecular Weight : 290.41 g/mol
  • Key Difference : An indole ring replaces the butan-2-yl group.

Physicochemical and Structural Data Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituent/Feature Notable Properties/Data
(Butan-2-yl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine C₁₃H₂₁NS 223.38 –SCH₃ on phenyl N/A (Base compound)
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine C₁₂H₁₉NS 209.35 Isopropyl group Commercially available (3 suppliers)
[2-(4-Methoxy-phenyl)-ethyl]-(4-methylsulfanyl-benzyl)-amine C₁₇H₂₁NOS 287.42 –OCH₃ and benzylamine Enhanced electronic diversity
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine C₁₂H₁₆F₃NS 263.32 –SCF₃ on phenyl Increased lipophilicity
2-(4-(Methylsulfonyl)phenyl)ethan-1-amine C₉H₁₃NO₂S 199.27 –SO₂– group Boiling point: 377.1±34.0 °C
(2E)-but-2-en-1-yl[4-(methylsulfanyl)butyl]amine C₉H₁₉NS 173.32 Unsaturated alkyl chain Conformational rigidity
N-{1-[4-(Methylsulfanyl)phenyl]ethyl}-1H-indol-5-amine C₁₇H₁₈N₂S 290.41 Indole moiety Potential serotonin-like activity

Key Observations

  • Substituent Effects : Electron-withdrawing groups (e.g., –SCF₃) enhance metabolic stability, while electron-donating groups (e.g., –OCH₃) alter electronic interactions.
  • Structural Flexibility : Unsaturated chains or heterocycles (e.g., indole) influence conformational dynamics and biological target engagement.
  • Commercial Availability : Compounds like {1-[4-(methylsulfanyl)phenyl]ethyl}(propan-2-yl)amine are readily accessible, suggesting scalable synthesis routes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.